
4-decanone structural formula and isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Decanone

Cat. No.: B1582152 Get Quote

An In-depth Technical Guide to 4-Decanone: Structural Formula and Isomerism

This technical guide provides a comprehensive overview of 4-decanone, focusing on its

structural formula and the various isomers it can form. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry, offering detailed information on its chemical properties, isomer classification, and

relevant experimental methodologies.

Introduction to 4-Decanone
4-Decanone, also known as propyl hexyl ketone, is an aliphatic ketone with the molecular

formula C₁₀H₂₀O.[1][2] It is a clear, colorless liquid at room temperature.[1] Understanding the

structure and isomerism of 4-decanone is fundamental to its application in various chemical

syntheses and for differentiating it from other related compounds in analytical studies.

Structural Formula
The structure of 4-decanone consists of a ten-carbon chain with a carbonyl group (C=O)

located at the fourth carbon position.

IUPAC Name: Decan-4-one[1]

Molecular Formula: C₁₀H₂₀O[1][2]

Molecular Weight: 156.27 g/mol [1][3]

SMILES: CCCCCCC(=O)CCC[1][4]
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InChI: InChI=1S/C10H20O/c1-3-5-6-7-9-10(11)8-4-2/h3-9H2,1-2H3[1][2]

CAS Number: 624-16-8[1][2]

Physicochemical Properties of 4-Decanone
The physical and chemical properties of 4-decanone are summarized in the table below.

These properties are crucial for its handling, storage, and application in experimental settings.

Property Value Unit Reference

Molecular Weight 156.27 g/mol [1][3]

Appearance
Colorless to pale

yellow liquid
- [5]

Melting Point -9 to -5 °C [5]

Boiling Point 205 to 207 °C [5]

Density 0.824 g/mL [6]

Refractive Index 1.424 - [6]

Water Solubility 131
mg/L at 25°C

(estimated)
[5]

logP (Octanol/Water) 3.2 - [5]

Isomerism in Decanones
Isomers are molecules that have the same molecular formula but different arrangements of

atoms.[7][8] For the molecular formula C₁₀H₂₀O, a multitude of isomers exist, which can be

broadly classified into structural isomers and stereoisomers.

Structural Isomers
Structural isomers have the same molecular formula but different connectivity of atoms.[7] For

4-decanone, these include positional, chain, and functional group isomers.
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Positional Isomers: These isomers differ in the position of the carbonyl group on the decane

backbone.[9][10] Examples include:

2-Decanone

3-Decanone

5-Decanone

Chain Isomers: These isomers have different arrangements of the carbon skeleton, such as

branching.[8] There is a vast number of possible chain isomers. Examples include:

2-Methyl-4-nonanone

3,3-Dimethyl-2-octanone

5-Propyl-2-heptanone

Functional Group Isomers: These isomers have different functional groups.[7][9] For

C₁₀H₂₀O, the most common functional group isomers are aldehydes, but cyclic alcohols and

ethers also exist.

Aldehyde: Decanal

Cyclic Alcohols: Cyclodecanol, various methylcyclononanols, etc.

Unsaturated Alcohols: For example, decenols like dec-1-en-4-ol.
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Isomer Classification for C10H20O

C10H20O

Structural Isomers Stereoisomers

Positional Isomers Chain Isomers Functional Group Isomers Enantiomers Diastereomers

2-Decanone 3-Decanone 5-Decanone Methylnonanones Ethyloctanones Decanal (Aldehyde) Cyclic Alcohols

Click to download full resolution via product page

Caption: Logical relationship of isomers for the molecular formula C₁₀H₂₀O.

Stereoisomers
Stereoisomers have the same molecular formula and connectivity but differ in the three-

dimensional arrangement of atoms.[11]

Enantiomers: These are non-superimposable mirror images of each other that arise from the

presence of a chiral center.[12][13] A chiral carbon is an atom bonded to four different

groups. While 4-decanone itself is not chiral, many of its isomers are. For example, 3-

decanone is chiral, as are branched ketones like 2-methyl-4-nonanone. These chiral

molecules can exist as a pair of enantiomers (R and S forms).

Diastereomers: These are stereoisomers that are not mirror images of each other.

Diastereomers occur in compounds with two or more chiral centers. For example, a
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branched decanone with two chiral centers, such as 3,5-dimethyl-4-octanone, can have

diastereomers.

Experimental Protocols
Synthesis of 4-Decanone
A common method for the synthesis of ketones is the oxidation of secondary alcohols. 4-
Decanone can be synthesized by the oxidation of 4-decanol.

Protocol: Oxidation of 4-Decanol to 4-Decanone

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-decanol in a suitable solvent such as dichloromethane or acetone.

Oxidation: Cool the solution in an ice bath. Slowly add an oxidizing agent, such as pyridinium

chlorochromate (PCC) or a solution of sodium dichromate in sulfuric acid (Jones oxidation).

Reaction Monitoring: Allow the mixture to warm to room temperature and stir until the

reaction is complete. The reaction progress can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, quench the reaction by adding water. Separate the

organic layer and wash it sequentially with a saturated aqueous solution of sodium

bicarbonate and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure. The crude 4-decanone can be further purified by

vacuum distillation or column chromatography.
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Workflow for Synthesis and Purification of 4-Decanone
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Caption: Experimental workflow for the synthesis of 4-decanone.
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Analytical Characterization
The identification and differentiation of 4-decanone and its isomers are typically performed

using a combination of spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): GC separates the volatile compounds in

a mixture, and MS provides information about the molecular weight and fragmentation

pattern, which helps in identifying the specific isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the chemical environment of the hydrogen and carbon atoms in

the molecule, allowing for the unambiguous determination of the structure of each isomer.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of the carbonyl

(C=O) functional group, which exhibits a characteristic strong absorption band around 1715

cm⁻¹.[2]

Conclusion
4-Decanone is a simple aliphatic ketone with a wide range of structural and stereoisomers. A

thorough understanding of its chemical structure, properties, and the nuances of its isomerism

is critical for its use in research and industry. The experimental protocols for its synthesis and

the analytical methods for its characterization provide the necessary tools for scientists to work

with this compound and its related isomers effectively. The data and workflows presented in

this guide serve as a valuable resource for professionals in the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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